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Compound of Interest

Compound Name: 3-Bromo-4-methylpyridine

Cat. No.: B015001 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling of

chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This

guide provides essential, immediate safety and logistical information for the handling of 3-
Bromo-4-methylpyridine, a common building block in the synthesis of various pharmaceutical

compounds. Adherence to these procedural steps is critical for safe operational workflow and

responsible disposal.

Personal Protective Equipment (PPE) and
Engineering Controls
When working with 3-Bromo-4-methylpyridine, a multi-layered approach to personal

protection is necessary to minimize exposure risks. The following table summarizes the

required PPE and essential engineering controls.
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) approved

standards. A face shield may

also be necessary.[1]

Protects against splashes and

vapors that can cause serious

eye irritation.[2][3][4][5]

Skin Protection

Handle with impervious gloves

(e.g., nitrile rubber) that have

been inspected prior to use.

Wear fire/flame resistant and

impervious clothing.[1] A lab

coat is mandatory.

Prevents skin contact, as the

substance is toxic if it comes

into contact with the skin and

causes skin irritation.[2][3][4][5]

Respiratory Protection

Use a full-face respirator with a

type ABEK (EN14387)

respirator filter if exposure

limits are exceeded, or if

irritation is experienced.[6]

Work in a well-ventilated area,

preferably a fume hood.[1][3]

[7]

Protects against inhalation of

harmful vapors which may

cause respiratory irritation.[2]

[3][4][5]

Engineering Controls

Work in a well-ventilated place.

[1][3][7] Facilities should be

equipped with an eyewash

fountain and a safety shower.

[8]

Minimizes the concentration of

airborne contaminants and

provides immediate

decontamination facilities in

case of an emergency.

Chemical Properties and Hazard Information
A clear understanding of the chemical's properties and associated hazards is fundamental to its

safe handling.
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Property Value

CAS Number 3430-22-6[2][6][9]

Molecular Formula C₆H₆BrN[6]

Molecular Weight 172.02 g/mol [4][6]

Appearance Yellow Liquid[3]

Boiling Point 199-200 °C[6][9]

Density 1.549 g/mL at 25 °C[6][9]

Flash Point 79.4 °C (174.9 °F) - closed cup[6][9]

Hazard Classifications:

Causes skin irritation (H315)[4][5]

Causes serious eye irritation (H319)[4][5]

May cause respiratory irritation (H335)[4][5]

Combustible liquid

Procedural Workflow for Handling 3-Bromo-4-
methylpyridine
The following diagram outlines the standard operating procedure for handling 3-Bromo-4-
methylpyridine from initial preparation to final disposal, ensuring safety at each step.
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Workflow for Handling 3-Bromo-4-methylpyridine
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End of Day
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Handling Workflow Diagram

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Exposure Type First-Aid Measures

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[2]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water for at

least 15 minutes. Consult a doctor.[1][2][3][7]

Eye Contact

Rinse cautiously with water for at least 15

minutes.[1][2][3][7] Remove contact lenses, if

present and easy to do. Continue rinsing.[2][3]

[7] Consult a physician.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1][2]

Accidental Release

Evacuate personnel to safe areas.[2] Remove

all sources of ignition.[1][3][7] Contain spillage

with non-combustible absorbent material (e.g.,

sand, earth) and place in a container for

disposal according to local regulations.[2] Do

not let the product enter drains.[2]

Storage and Disposal Plan
Proper storage and disposal are critical for maintaining a safe laboratory environment.

Storage:

Store in a cool, dry, and well-ventilated place.[2][3][7]

Keep the container tightly closed.[2][3][7]

Keep away from heat, sparks, open flames, and hot surfaces.[2][3][7] No smoking.[2][3][7]
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Store locked up.[2][7]

Disposal:

Dispose of contents and container to an approved waste disposal plant.[3][7]

Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Offer surplus and non-recyclable solutions to a licensed disposal company.[2] Waste material

must be disposed of in accordance with the Directive on waste 2008/98/EC and other

national and local regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b015001#personal-protective-equipment-for-handling-
3-bromo-4-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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